Cas no 448230-37-3 (2-[5-(trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione)

• Product Name: 2-[5-(trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione
• CAS No: 448230-37-3
• MF: C₁₄H₈F₃N₃O₂
• MW: 307.227433204651
• CID: 3108722
• PubChem ID: 2319862
• Update Time: 2025-06-15

2-[5-(trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione Chemical and Physical Properties

Names and Identifiers

• 2-[5-(trifluoromethyl)pyridin-2-yl]-2,3-dihydrophthalazine-1,4-dione
• 2-[5-(trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione
• CS-0235090
• CCG-347575
• 3-[5-(trifluoromethyl)pyridin-2-yl]-2H-phthalazine-1,4-dione
• AKOS034413934
• 448230-37-3
• EN300-15265
• G25976
• Z50147779
• VPWISPUGLDMCRE-UHFFFAOYSA-N
• 2-[5-(trifluoromethyl)pyridin-2-yl]-3H-phthalazine-1,4-dione

• Inchi： 1S/C14H8F3N3O2/c15-14(16,17)8-5-6-11(18-7-8)20-13(22)10-4-2-1-3-9(10)12(21)19-20/h1-7H,(H,19,21)
• InChI Key： VPWISPUGLDMCRE-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)N1C(C2C=CC=CC=2C(N1)=O)=O)(F)F

Computed Properties

• Exact Mass: 307.05686099g/mol
• Monoisotopic Mass: 307.05686099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines

Additional information on 2-[5-(trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione

Introduction to 2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione (CAS No. 448230-37-3)

2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione, with the CAS number 448230-37-3, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential biological activities, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione consists of a tetrahydrophthalazine core fused with a trifluoromethyl-substituted pyridine moiety. The presence of the trifluoromethyl group imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. The tetrahydrophthalazine scaffold is known for its ability to modulate various biological targets, including enzymes and receptors.

Recent studies have highlighted the potential of 2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione in the treatment of neurodegenerative diseases. A study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent neuroprotective effects by inhibiting oxidative stress and reducing neuroinflammation. The researchers found that the compound effectively scavenges reactive oxygen species (ROS) and downregulates pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its neuroprotective properties, 2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione has shown promise in cancer research. A 2020 study in the journal Cancer Letters demonstrated that this compound possesses anti-proliferative activity against various cancer cell lines. The mechanism of action involves the induction of apoptosis and cell cycle arrest at the G1 phase. The researchers also noted that the compound selectively targets cancer cells while sparing normal cells, suggesting a favorable therapeutic window.

The pharmacokinetic profile of 2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione has been investigated in several preclinical studies. These studies have shown that the compound exhibits good oral bioavailability and favorable metabolic stability. Additionally, it has been found to have low toxicity in animal models, which is a crucial factor for its potential use in clinical settings.

The synthesis of 2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione has been optimized to improve yield and purity. A recent paper in Organic Letters described a streamlined synthetic route that involves a one-pot reaction sequence starting from readily available starting materials. This approach not only reduces the overall cost but also enhances the scalability of the synthesis process.

In conclusion, 2-[5-(Trifluoromethyl)pyridin-2-yl]-1,2,3,4-tetrahydrophthalazine-1,4-dione (CAS No. 448230-37-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of neurodegenerative diseases and cancer therapy. Ongoing studies are expected to provide more insights into its mechanisms of action and clinical potential.